![molecular formula C10H9BrO2 B6150636 (2E)-3-(4-bromo-3-methylphenyl)prop-2-enoic acid CAS No. 222028-65-1](/img/no-structure.png)
(2E)-3-(4-bromo-3-methylphenyl)prop-2-enoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“(2E)-3-(4-bromo-3-methylphenyl)prop-2-enoic acid” is a chemical compound with the CAS Number: 222028-65-1 . It has a molecular weight of 241.08 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is (2E)-3-(4-bromo-3-methylphenyl)-2-propenoic acid . The InChI code for this compound is 1S/C10H9BrO2/c1-7-6-8(2-4-9(7)11)3-5-10(12)13/h2-6H,1H3,(H,12,13)/b5-3+ . This information can be used to deduce the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . More specific physical and chemical properties such as melting point, boiling point, and solubility are not available in the current search results.Safety and Hazards
properties
CAS RN |
222028-65-1 |
---|---|
Molecular Formula |
C10H9BrO2 |
Molecular Weight |
241.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.